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Compound of Interest

Compound Name: Fmoc-N-PEG36-acid

Cat. No.: B8006581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for Fmoc-N-PEG36-
acid (Fmoc-N-amido-PEG36-acid), a high molecular weight PEG derivative commonly utilized

in bioconjugation, drug delivery, and peptide synthesis. Due to the limited availability of a

specific, official Safety Data Sheet (SDS) for this compound, this document synthesizes

information from various suppliers and related PEG compounds to offer a thorough safety

profile.

Chemical and Physical Properties
Fmoc-N-PEG36-acid is a heterobifunctional linker possessing a fluorenylmethyloxycarbonyl

(Fmoc) protected amine and a terminal carboxylic acid. The long polyethylene glycol (PEG)

chain enhances solubility and reduces immunogenicity of conjugated molecules.[1]

It is important to note that two CAS numbers are frequently associated with this compound:

756526-01-9[2] and 2649489-46-1.[3] Researchers should verify the specific CAS number

associated with their product.

Table 1: Physical and Chemical Properties of Fmoc-N-PEG36-acid
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Property Value Source(s)

Synonyms

Fmoc-N-amido-PEG36-acid,

Fmoc-NH-PEG36-acid, Fmoc-

PEG-acid, Fmoc-PEG1500-

acid

[4]

CAS Number 756526-01-9, 2649489-46-1 [2][3]

Molecular Formula C₉₀H₁₆₁NO₄₀ [3]

Molecular Weight ~1897.22 g/mol [2]

Appearance White solid or viscous liquid [4][5]

Solubility

Soluble in water, methylene

chloride, acetonitrile, DMAC,

and DMSO

[1]

Purity Typically >95% [4]

Hazard Identification and Classification
Based on available safety data sheets for identical or closely related compounds, Fmoc-N-
PEG36-acid is generally not classified as a hazardous substance. However, as with all

laboratory chemicals, it should be handled with care. Some sources for similar PEG

compounds suggest potential for mild irritation.

Table 2: GHS Hazard Classification (Anticipated)
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Skin

corrosion/irritatio

n

Not Classified None No Signal Word Not Applicable

Serious eye

damage/eye

irritation

Not Classified None No Signal Word Not Applicable

Specific target

organ toxicity
Not Classified None No Signal Word Not Applicable

Note: This classification is based on available data for similar compounds and may not be

exhaustive. Always refer to the supplier-specific SDS.

Handling, Storage, and First Aid
Proper handling and storage are crucial to maintain the integrity and safety of Fmoc-N-PEG36-
acid.

Handling and Personal Protective Equipment (PPE)
Standard laboratory procedures should be followed. Use in a well-ventilated area and avoid

inhalation of any dust or vapors. Personal protective equipment, including safety glasses,

gloves, and a lab coat, is recommended.

Storage
Fmoc-N-PEG36-acid is hygroscopic and should be stored in a tightly sealed container under

an inert atmosphere.[1] Recommended storage is at -20°C, desiccated, and protected from

light.[6] Allow the product to come to room temperature before opening to prevent moisture

condensation.[1]

First Aid Measures
Table 3: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Skin Contact Wash off with soap and plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention if you feel unwell.

Experimental Protocols and Logical Workflows
General Handling Workflow
The following diagram outlines a general workflow for handling Fmoc-N-PEG36-acid in a

laboratory setting.
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Preparation

Handling

Cleanup & Storage

Review SDS

Don PPE (Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Workspace

Equilibrate to Room Temperature

Weigh Under Inert Atmosphere (if possible)

Dissolve in Appropriate Solvent

Dispose of Waste According to Regulations

Clean Workspace

Store Remaining Product at -20°C

Click to download full resolution via product page

Caption: General laboratory workflow for handling Fmoc-N-PEG36-acid.

Spill Response Protocol
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In the event of a spill, the following decision-making process should be followed.

Spill Occurs

Large or Uncontrolled Spill?

Evacuate Area & Alert Safety Officer

Yes

Ensure Appropriate PPE is Worn

No

Don Appropriate PPE

No

Cover with Inert Absorbent Material

Yes

Collect into a Closed Container

Decontaminate Spill Area

Dispose of as Chemical Waste

Spill Cleaned

Click to download full resolution via product page

Caption: Decision tree for responding to a spill of Fmoc-N-PEG36-acid.
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Stability and Reactivity
Fmoc-N-PEG36-acid is generally stable under recommended storage conditions. Avoid strong

oxidizing agents. Hazardous decomposition products are not expected under normal use, but

thermal decomposition may produce carbon and nitrogen oxides.

Toxicological and Ecological Information
Detailed toxicological and ecological studies for Fmoc-N-PEG36-acid are not readily available.

However, PEG compounds are generally considered to have low toxicity and are not expected

to pose a significant ecological hazard.

Disclaimer: This document is intended for informational purposes only and does not replace a

formal Safety Data Sheet (SDS). Always consult the SDS provided by the manufacturer for the

most accurate and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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